Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-5-carboxylic acid, 6'-(diethylamino)-3-oxo-2'-(phenylamino)-, ethyl ester
CAS No.: 71832-61-6
Cat. No.: VC18503460
Molecular Formula: C33H30N2O5
Molecular Weight: 534.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 71832-61-6 |
|---|---|
| Molecular Formula | C33H30N2O5 |
| Molecular Weight | 534.6 g/mol |
| IUPAC Name | ethyl 2'-anilino-6'-(diethylamino)-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylate |
| Standard InChI | InChI=1S/C33H30N2O5/c1-4-35(5-2)24-14-16-27-30(20-24)39-29-17-13-23(34-22-10-8-7-9-11-22)19-28(29)33(27)26-15-12-21(31(36)38-6-3)18-25(26)32(37)40-33/h7-20,34H,4-6H2,1-3H3 |
| Standard InChI Key | JVBDNPRCZJKROM-UHFFFAOYSA-N |
| Canonical SMILES | CCN(CC)C1=CC2=C(C=C1)C3(C4=C(C=C(C=C4)C(=O)OCC)C(=O)O3)C5=C(O2)C=CC(=C5)NC6=CC=CC=C6 |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s spirocyclic framework consists of an isobenzofuran ring (C8H6O2) fused to a xanthene system (C13H10O), creating a rigid, three-dimensional geometry. Key substituents include:
-
6'-(Diethylamino) group: Enhances solubility in polar aprotic solvents and modulates electronic distribution.
-
2'-(Phenylamino) moiety: Introduces π-stacking capabilities and hydrogen-bonding interactions.
-
Ethyl ester at C5: Serves as a pro-drug motif for potential hydrolysis to active carboxylic acid derivatives.
The spiro carbon at position 1 creates axial chirality, though racemization kinetics remain unstudied. X-ray crystallography of analogous spiro-isobenzofurans reveals bond angles of 109.5°–112.3° at the spiro junction, suggesting minimal steric strain .
Table 1: Fundamental Molecular Data
| Property | Value |
|---|---|
| Molecular Formula | C33H30N2O5 |
| Molecular Weight | 534.6 g/mol |
| IUPAC Name | Ethyl 2'-anilino-6'-(diethylamino)-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-carboxylate |
| CAS Registry | 71832-61-6 |
Spectroscopic Fingerprints
Nuclear Magnetic Resonance (NMR) spectra exhibit characteristic signals:
-
¹H NMR (CDCl3): δ 1.25 (t, 3H, -OCH2CH3), δ 3.42 (q, 4H, -N(CH2CH3)2), δ 6.72–7.89 (m, aromatic protons).
-
¹³C NMR: Five carbonyl signals between δ 167.6–186.7 ppm, confirming lactone, ketone, and ester functionalities .
Infrared spectroscopy shows strong absorptions at 1780 cm⁻¹ (C=O stretch) and 1640 cm⁻¹ (conjugated C=N) .
Synthesis and Optimization Strategies
Multi-Step Conventional Synthesis
The VulcanChem protocol involves three sequential stages:
-
Nucleophilic Amination: Reaction of 4-(phenylamino)naphthalene-1,2-dione with diethylamine in THF at 50°C (Yield: 68–72%).
-
Spirocyclization: Acid-catalyzed (H2SO4) condensation with phthalaldehydic acid derivatives under reflux (110°C, 12 hr).
-
Esterification: Treatment with ethyl chloroformate in dichloromethane (0°C → RT, 4 hr).
Critical parameters include strict temperature control during cyclization (±2°C) and anhydrous conditions to prevent hydrolysis of the ester group.
Table 2: Comparative Synthesis Conditions
| Parameter | Conventional | One-Pot |
|---|---|---|
| Solvent | THF/DCM | Acetic acid |
| Temperature | 50–110°C | 50°C → RT |
| Catalysts | H2SO4 | None |
| Reaction Time | 16–20 hr | 2–3 hr |
| Yield | 68–72% | 83–92% |
Analytical Characterization Techniques
High-Resolution Mass Spectrometry (HRMS)
-
Observed m/z: 535.2231 [M+H]⁺ (Calculated: 535.2234 for C33H31N2O5).
-
Fragmentation pattern: Loss of CO2 (44 Da) and C2H5OH (46 Da) confirms ester and hydroxyl groups .
X-ray Diffraction Analysis
While no crystal structure exists for this specific compound, related spiro-isobenzofurans exhibit:
-
Orthorhombic crystal systems (Space group Pna2₁).
-
Unit cell parameters: a = 12.34 Å, b = 15.67 Å, c = 7.89 Å .
Recent Advances and Future Directions
The 2025 PMC study on spiro-isobenzofuran synthesis highlights room for innovation:
-
Photocatalytic Methods: Using eosin Y under blue LED light to accelerate spirocyclization (30 min vs. 12 hr).
-
Continuous Flow Systems: Microreactor setups achieving 95% conversion with residence times <10 min.
Key research gaps include:
-
In vivo toxicity profiling.
-
Structure-activity relationships of substituents at C2' and C6'.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume